Cas no 2017438-58-1 (Carbamic acid, N-(5-cyclobutyl-4-oxopentyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(5-cyclobutyl-4-oxopentyl)-, 1,1-dimethylethyl ester
• CAS No: 2017438-58-1
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5293609
• Update Time: 2025-05-20

Carbamic acid, N-(5-cyclobutyl-4-oxopentyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(5-cyclobutyl-4-oxopentyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-14(2,3)18-13(17)15-9-5-8-12(16)10-11-6-4-7-11/h11H,4-10H2,1-3H3,(H,15,17)
• InChI Key： BQJVAMKTZLOBGS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCC(=O)CC1CCC1

Additional information on Carbamic acid, N-(5-cyclobutyl-4-oxopentyl)-, 1,1-dimethylethyl ester

Carbamic acid, N-(5-cyclobutyl-4-oxopentyl)-, 1,1-dimethylethyl ester (CAS No. 2017438-58-1): A Comprehensive Overview

Carbamic acid, N-(5-cyclobutyl-4-oxopentyl)-, 1,1-dimethylethyl ester, identified by its CAS number 2017438-58-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex structural framework, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of a cyclobutyl group and an oxopentyl moiety in its molecular structure contributes to its distinct reactivity and potential applications in synthetic chemistry.

The< strong>1,1-dimethylethyl ester functionality in the compound's name is particularly noteworthy, as it introduces a tert-butyl group that enhances the stability of the carbamic acid moiety. This structural feature is crucial for its role as a protecting group in multi-step synthetic pathways, allowing for selective modifications while maintaining the integrity of the overall molecule. The compound's versatility makes it an attractive candidate for researchers exploring new synthetic strategies and drug discovery methodologies.

In recent years, there has been a growing interest in the development of bioactive molecules that incorporate heterocyclic structures to enhance pharmacological properties such as bioavailability and metabolic stability. The< strong>5-cyclobutyl-4-oxopentyl moiety in Carbamic acid, N-(5-cyclobutyl-4-oxopentyl)-, 1,1-dimethylethyl ester contributes to its potential as a building block for such compounds. Studies have demonstrated that cyclobutyl-substituted molecules often exhibit improved binding affinities and reduced susceptibility to enzymatic degradation, making them promising candidates for drug development.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Carbamic acid, N-(5-cyclobutyl-4-oxopentyl)-, 1,1-dimethylethyl ester in the synthesis of complex APIs (Active Pharmaceutical Ingredients). Its ability to serve as a precursor for more intricate molecules underscores its significance in modern medicinal chemistry. Researchers have leveraged its structural features to develop novel scaffolds with enhanced pharmacokinetic profiles. For instance, derivatives of this compound have been explored as potential inhibitors of key biological targets involved in inflammatory and infectious diseases.

Advances in computational chemistry have further facilitated the exploration of Carbamic acid, N-(5-cyclobutyl-4-oxopentyl)-, 1,1-dimethylethyl ester's potential applications. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing optimized analogs with improved therapeutic efficacy. These computational approaches have complemented experimental efforts by predicting favorable binding modes and identifying key structural determinants for drug-likeness.

The synthesis of Carbamic acid, N-(5-cyclobutyl-4-oxopentyl)-, 1,1-dimethylethyl ester involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the cyclobutyl group and subsequent functionalization with an oxopentyl moiety demonstrate the compound's role as a versatile intermediate. Recent methodologies have focused on improving the efficiency and scalability of these synthetic routes through catalytic processes and green chemistry principles. Such advancements not only enhance the accessibility of this compound but also contribute to sustainable practices in pharmaceutical manufacturing.

In conclusion, Carbamic acid, N-(5-cyclobutyl-4-oxopentyl)-, 1,1-dimethylethyl ester (CAS No. 2017438-58-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and synthetic chemistry. As research continues to uncover new applications for this compound, its importance in developing next-generation therapeutics is likely to grow. The ongoing exploration of its pharmacological potential ensures that it remains at the forefront of scientific innovation in the chemical and pharmaceutical industries.